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Compound of Interest

Compound Name: 2,6-Dibromoaniline

Cat. No.: B042060 Get Quote

Introduction
2,6-Dibromoaniline is a crucial intermediate in the synthesis of various organic compounds,

including pharmaceuticals and dyes. Its purification from reaction mixtures is a critical step to

ensure the quality and yield of the final product. Steam distillation presents an effective method

for the isolation and purification of 2,6-Dibromoaniline, particularly for separating it from non-

volatile impurities. This technique is advantageous as it allows for the distillation of compounds

at temperatures lower than their atmospheric boiling points, thus preventing the degradation of

heat-sensitive materials.[1][2][3] The principle behind steam distillation lies in the fact that a

mixture of two immiscible liquids boils when the sum of their individual vapor pressures equals

the atmospheric pressure.[1] Since 2,6-Dibromoaniline is insoluble in water, this technique is

highly suitable for its purification.[4][5]

This application note provides a detailed protocol for the isolation of 2,6-Dibromoaniline using

steam distillation, tailored for researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The following table summarizes the key physical properties of 2,6-Dibromoaniline and typical

results obtained from the steam distillation process.
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Parameter Value Reference

Molecular Formula C₆H₅Br₂N [4]

Molecular Weight 250.92 g/mol

Melting Point
80-82 °C (crude), 87-88 °C

(recrystallized)
[4][6]

Boiling Point 262-264 °C [4][5]

Appearance

Colorless long needle-like

crystals or white to pale yellow

crystalline powder

[4]

Solubility

Insoluble in water; Soluble in

chloroform, benzene, ether,

ethanol

[4]

Typical Yield
66-79% (based on 3,5-

dibromosulfanilamide)
[6]

Experimental Protocol: Steam Distillation of 2,6-
Dibromoaniline
This protocol is adapted from a procedure described in Organic Syntheses.[6] It details the

isolation of 2,6-Dibromoaniline from a reaction mixture following the hydrolysis of 3,5-

dibromosulfanilamide.

Materials and Reagents:

Crude 3,5-dibromosulfanilamide

70% Sulfuric acid

Steam source

Distillation apparatus (including a distillation flask, condenser, and receiving flask)

Heating mantle or oil bath
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Ice bath

Buchner funnel and filter paper

70% Ethanol (for recrystallization)

Procedure:

Hydrolysis:

In a suitable round-bottom flask, combine the crude 3,5-dibromosulfanilamide with 70%

sulfuric acid (approximately 5 mL of acid per gram of crude material).

Heat the mixture in an oil bath to a temperature of 175–180 °C.

Initial Distillation and Main Steam Distillation:

While maintaining the high temperature, introduce a rapid stream of steam into the

reaction mixture. Continue this for approximately 2 hours. During this phase, small

amounts of 2,6-dibromoaniline will begin to distill.

After 2 hours, allow the oil bath to cool to 105–110 °C.

At this lower temperature, the bulk of the 2,6-dibromoaniline will co-distill with the steam.

Collection and Isolation:

Collect the distillate, which will contain the solid 2,6-dibromoaniline and water, in a

receiving flask cooled in an ice bath.

Isolate the solid product from the distillate by vacuum filtration using a Buchner funnel.

Drying and Yield Calculation:

Wash the collected solid with a small amount of cold water and allow it to air dry.

Weigh the dried, slightly colored 2,6-dibromoaniline to determine the crude yield. The

expected melting point of this crude product is 84–86 °C.
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Recrystallization (Optional but Recommended):

For further purification, recrystallize the crude product from 70% ethanol (approximately 7

mL of solvent per gram of product).

Dissolve the crude product in hot 70% ethanol and allow the solution to cool slowly to form

long, colorless needles.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold 70%

ethanol, and dry completely.

The purified 2,6-dibromoaniline should have a melting point of 87–88 °C. A recovery of

85–90% can be expected from the recrystallization step.

Visual Workflow
The following diagram illustrates the key stages of the steam distillation process for isolating

2,6-Dibromoaniline.
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Caption: Workflow for 2,6-Dibromoaniline Isolation.
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Safety Precautions
2,6-Dibromoaniline is irritating to the eyes, respiratory system, and skin.[4]

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle hot sulfuric acid with extreme care.

Conclusion
Steam distillation is a robust and efficient technique for the isolation and purification of 2,6-
Dibromoaniline from non-volatile impurities. The provided protocol offers a reliable method for

obtaining a high-purity product with good yields. This application note serves as a practical

guide for scientists and researchers in the field of organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042060#steam-distillation-technique-for-2-6-
dibromoaniline-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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